1-(6-((2,5-dimethylphenyl)thio)pyrimidin-4-yl)-N-(2-methoxyethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(2,5-dimethylphenyl)sulfanylpyrimidin-4-yl]-N-(2-methoxyethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H28N4O2S/c1-15-4-5-16(2)18(12-15)28-20-13-19(23-14-24-20)25-9-6-17(7-10-25)21(26)22-8-11-27-3/h4-5,12-14,17H,6-11H2,1-3H3,(H,22,26)
• InChI Key: CUQYMKCUCANDCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)SC2=NC=NC(=C2)N3CCC(CC3)C(=O)NCCOC
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol

Description

1-(6-((2,5-dimethylphenyl)thio)pyrimidin-4-yl)-N-(2-methoxyethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics:

Research on compounds structurally related to 1-(6-((2,5-dimethylphenyl)thio)pyrimidin-4-yl)-N-(2-methoxyethyl)piperidine-4-carboxamide often focuses on their metabolism and pharmacokinetics in the body. For example, studies have explored the metabolism and disposition of various compounds, detailing how they're metabolized in the liver, their excretion patterns in urine and feces, and their overall pharmacokinetics in humans and animal models. This knowledge is crucial for understanding the safety, efficacy, and optimal dosing of new drugs (Renzulli et al., 2011; Miao et al., 2012).

Environmental Exposure and Toxicology:

Another area of interest is the environmental exposure to similar compounds and their potential toxicological effects. Studies have been conducted to assess the extent of human exposure to certain chemicals and their metabolites, which can provide insights into the risks associated with exposure to similar chemicals used in agriculture, pharmaceuticals, or other industries. For example, research on the presence of carcinogenic compounds in human urine following normal diet suggests ongoing exposure to potentially harmful chemicals, raising concerns about their long-term health effects (Ushiyama et al., 1991).

Drug Efficacy and Mechanisms of Action:

Research also delves into the mechanisms of action and efficacy of compounds with similar structures in treating various diseases. This includes investigating how these compounds interact with specific receptors or enzymes in the body, their potential as inhibitors or agonists in signaling pathways, and their effectiveness in preclinical and clinical settings. For instance, studies on analogs targeting specific receptors have shown promise in the treatment of conditions like hypertension, cancer, and neurological disorders, providing a basis for the development of new therapeutic agents (Gilmore et al., 1970; Harvey et al., 1991).